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Compound of Interest

Compound Name: krypton-83

Cat. No.: B12057997

This in-depth technical guide explores the pivotal role of krypton in significant scientific
advancements. Tailored for researchers, scientists, and drug development professionals, this
document delves into the core technical aspects of krypton's historical applications, with a
focus on quantitative data and detailed experimental methodologies.

The Definition of the Meter: The Krypton-86
Standard

From 1960 to 1983, the fundamental unit of length, the meter, was internationally defined
based on the wavelength of light emitted by the krypton-86 isotope.[1][2][3][4][5][6] This
definition provided a more stable and reproducible standard than the previous platinum-iridium
prototype bar.[1][4]

Quantitative Data: The Krypton-86 Metrological Standard

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12057997?utm_src=pdf-interest
https://www.ijraset.com/best-journal/a-brief-overview-on-the-krypton-ion-laser
https://www.azooptics.com/Article.aspx?ArticleID=476
https://www.researchgate.net/publication/294738276_Development_and_application_of_hyperpolarized_krypton-83_as_a_new_MRI_contrast_agent
https://opg.optica.org/ao/viewmedia.cfm?uri=ao-54-31-F103&html=true
https://pubmed.ncbi.nlm.nih.gov/16344474/
https://www.phy.anl.gov/mep/atta/research/krypton.html
https://www.ijraset.com/best-journal/a-brief-overview-on-the-krypton-ion-laser
https://opg.optica.org/ao/viewmedia.cfm?uri=ao-54-31-F103&html=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value

Isotope Krypton-86

Atomic Transition 2p10 and 5ds levels

Wavelength of Emitted Light 605.8 nanometers (reddish-orange)[2]

1,650,763.73 wavelengths in a vacuum[1][2][7]
[8]

Definition of one Meter

Operational Temperature Triple point of nitrogen (63.14 K, -210.01 °C)[1]

Experimental Protocol: The Michelson Interferometer for
the Meter Definition

The realization of the meter standard was achieved using a Michelson interferometer with a
specialized krypton-86 lamp.

Experimental Setup:

o Krypton-86 Lamp: A hot-cathode discharge tube containing at least 99% pure krypton-86
gas. The lamp was operated at the triple point of nitrogen to ensure spectral line stability.[1]
The capillary of the lamp had an internal diameter of 2 to 4 mm and a wall thickness of about
1 mm.

e Michelson Interferometer: This instrument splits a beam of light into two paths, which are
then recombined to produce interference fringes. One path was directed to a fixed mirror,
and the other to a movable mirror.

o Photocell Detector: Used to count the interference fringes as the movable mirror was
displaced.[8]

Methodology:

e The light emitted from the krypton-86 lamp, corresponding to the specific 2p10 to 5ds atomic
transition, was directed into the Michelson interferometer.

e The interferometer was precisely aligned to produce clear interference fringes.
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e The movable mirror was displaced over the length to be measured.

e The number of interference fringes that passed a reference point was counted by the
photocell detector.

e The length was calculated based on the counted fringes and the defined number of
wavelengths per meter.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 )

Methodology

Displace Movable\ .
() cm—
[Split Light Beam]. N

v - o '>[Generate Interference]

Fringes
Emit Light :
(605.8 nm)

. . J
4 Experime;nal Setup )
_ Ghotocell Detectoa
@helson Interferometea
Krypton-86 Lamp
(63.14 K)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Collection
(Ice or Groundwater)

(Degassing in Vacuum)

Krypton Separation
(Gas Chromatography)

(Atom Trap Trace Analysis (ATTAD

4 )

. ATTA Process

[ Age Calculation j C_aser Cooling and Trappin@
( )

81Kr/Stable Kr Ratio (B1Kr specific)

Fluorescence Detection
(Single Atom Counting)

Spin-Exchange Optical Pumping (SEOP)

Krypton-83 Gas
T
Circulalr-ly Polarized | optical Pumping -
aser [ Alkali Metal Vapor

(e.g., Rubidium)

Spin Polarization
Transfer (Collisions)

MRI Procedure
Inhalation of . Lung Surface
Hyperpolarized 33KD [MRI Scannea Emage Acqulsmon] [Charactenzauua

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12057997?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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